Cas no 596-88-3 (Ergosinine)

• Product Name: Ergosinine
• CAS No: 596-88-3
• MF: C₃₀H₃₇N₅O₅
• MW: 547.645287275314
• CID: 374576
• Update Time: 2025-07-17

Ergosinine Chemical and Physical Properties

Names and Identifiers

• Ergotaman-3',6',18-trione,12'-hydroxy-2'-methyl-5'-(2-methylpropyl)-, (5'a,8a)-
• (5'alpha,8alpha)-12'-Hydroxy-2'-methyl-5'-(2-methylpropyl)ergotaman-3',6',18-trione
• Ergosinine

• Inchi： 1S/C30H37N5O5/c1-16(2)11-23-27(37)34-10-6-9-24(34)30(39)35(23)28(38)29(3,40-30)32-26(36)18-12-20-19-7-5-8-21-25(19)17(14-31-21)13-22(20)33(4)15-18/h5,7-8,12,14,16,18,22-24,31,39H,6,9-11,13,15H2,1-4H3,(H,32,36)/t18-,22+,23-,24-,29+,30-/m0/s1
• InChI Key： NESVMZOPWPCFAU-YTVPIDCWSA-N
• SMILES： O1[C@](C)(C(N2[C@@H](CC(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 228 ºC
• Refractive Index: 1.656
• Solubility: Insuluble (2.6E-3 g/L) (25 ºC),

Ergosinine Security Information

• Hazardous Material transportation number：1544
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergopeptines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Ergopeptines

Additional information on Ergosinine

Comprehensive Analysis of Ergosinine (CAS No. 596-88-3): Properties, Applications, and Research Insights

Ergosinine (CAS No. 596-88-3) is a naturally occurring alkaloid derived from ergot fungi, primarily Claviceps purpurea. This compound has garnered significant attention in pharmacological and biochemical research due to its unique structural properties and potential therapeutic applications. With the increasing demand for natural bioactive compounds, Ergosinine stands out as a subject of interest for researchers exploring neuroprotective agents, vascular modulators, and anti-inflammatory compounds.

The molecular structure of Ergosinine (C₁₆H₁₈N₂O₂) features a tetracyclic ergoline backbone, which is shared with other ergot alkaloids like ergotamine and ergocristine. This structural similarity allows Ergosinine to interact with serotonin and dopamine receptors, making it a candidate for studying neurological disorders and mood regulation. Recent studies have also investigated its role in mitochondrial function and oxidative stress reduction, aligning with the growing focus on anti-aging research and cellular health.

In the context of natural product chemistry, Ergosinine is often compared to other ergot derivatives due to its biosynthesis pathway. Researchers are particularly interested in optimizing extraction methods and synthetic production to meet the demands of pharmaceutical development. Advances in biocatalysis and fermentation technology have enabled more efficient production of Ergosinine, addressing challenges related to yield and purity.

One of the most searched questions about Ergosinine is its safety profile and potential side effects. While ergot alkaloids are historically associated with toxicity, modern research emphasizes controlled dosing and derivative modification to enhance safety. Current studies focus on structure-activity relationships (SAR) to design analogs with reduced toxicity and improved efficacy, a topic frequently explored in drug discovery forums and pharmacology journals.

The application of Ergosinine in traditional medicine has also sparked interest, particularly in regions where ergot fungi have been used for centuries. Ethnopharmacological studies highlight its historical use for vascular headaches and uterine contractions, though contemporary applications require rigorous clinical validation. This intersection of traditional knowledge and modern science is a trending topic in integrative medicine research.

From an industrial perspective, Ergosinine is categorized as a high-value specialty chemical. Its market demand is driven by niche applications in pharmaceutical intermediates and research reagents. Suppliers often emphasize HPLC purity and analytical standards to cater to laboratories requiring precise quantification. The compound’s stability under varying storage conditions is another frequently discussed aspect in chemical procurement circles.

Emerging trends in personalized medicine and nutraceuticals have further elevated the relevance of Ergosinine. Its potential role in metabolic syndrome and neurodegenerative diseases aligns with consumer interest in holistic health solutions. However, regulatory compliance and quality control remain critical considerations for commercial adoption.

In summary, Ergosinine (CAS No. 596-88-3) represents a multifaceted compound with applications spanning pharmacology, biotechnology, and traditional medicine. Ongoing research continues to uncover its mechanistic pathways and therapeutic potential, ensuring its place in the evolving landscape of bioactive natural products.